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Compound of Interest

2-Benzamido-4-methoxybenzoic
Compound Name:

acid
CAS No.: 109437-82-3
Cat. No.: B1210325

Get Quote

Executive Summary & Chemical Identity

2-Benzamido-4-methoxybenzoic acid (also known as N-benzoyl-4-methoxyanthranilic acid)
is a pivotal synthone in medicinal chemistry. It serves as the direct precursor to 7-methoxy-2-
phenyl-4H-3,1-benzoxazin-4-one, a scaffold exhibiting serine protease inhibitory activity and
potential anti-inflammatory properties.

Characterization of this compound is challenging due to its thermal instability; it undergoes
cyclodehydration to the benzoxazinone upon heating or exposure to dehydrating agents. This
guide establishes protocols to distinguish the open-ring acid from its cyclized derivatives.

Chemical Identity Table
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IUPAC Name

2-(Benzoylamino)-4-methoxybenzoic acid

Common Synonyms

-Benzoyl-4-methoxyanthranilic acid; 4-Methoxy-

-benzoylanthranilic acid

CAS Registry Number 109437-82-3

Molecular Formula

Molecular Weight 271.27 g/mol

Appearance White to off-white crystalline powder
Solubility Soluble in DMSO, DMF, warm Ethanol;

sparingly soluble in water

Synthesis Pathway & Impurity Profile

To understand the characterization markers, one must understand the synthesis. The

compound is typically synthesized via the Schotten-Baumann reaction of 4-methoxyanthranilic

acid with benzoyl chloride.

Reaction Workflow

The reaction proceeds in a biphasic system or pyridine solvent. The critical quality attribute

(CQA) is the complete conversion of the amine without over-benzoylation or premature

cyclization.
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Figure 1: Synthesis pathway and potential thermal degradation to benzoxazinone.

Spectroscopic Characterization (The Core)

This section details the spectral fingerprints required to validate identity.
Nuclear Magnetic Resonance ( H NMR)
The

H NMR spectrum in DMSO-

is the primary tool for confirmation. The key diagnostic feature is the downfield amide proton
and the carboxylic acid proton.

Experimental Conditions: 500 MHz, DMSO-

, 298 K.
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Critical Analysis: If the peak at

12.1-12.3 is missing and the spectra shows a simplified aromatic region, the
compound has likely cyclized to the benzoxazinone.

Infrared Spectroscopy (FT-IR)

IR is used to distinguish the open-chain acid from the cyclic benzoxazinone.
e Acid Carbonyl (

): 1680-1700 cm
(Broad, H-bonded).

e Amide Carbonyl (

): 1640-1660 cm
(Amide | band).

e N-H Stretch: 3200-3350 cm

(Sharp/Medium).

e O-H Stretch: 2500-3100 cm
(Very broad, characteristic of carboxylic acid dimers).

Differentiation Marker: The cyclized benzoxazinone shows a significantly higher carbonyl
frequency (~1750-1760 cm

for the lactone/oxazinone ring) and lacks the broad O-H stretch.

Mass Spectrometry (ESI-MS)
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 lonization Mode: Negative Mode (ESI-) is often more sensitive for carboxylic acids, though
Positive Mode (ESI+) works for the amide.

e Molecular lon:
e Fragmentation:
o m/z 254: Loss of

(In-source cyclization to benzoxazinone).

o m/z 105: Benzoyl cation (

Purity & Physical Analysis Protocols
High-Performance Liquid Chromatography (HPLC)

A reverse-phase method is required. Acidic mobile phases are mandatory to suppress
ionization of the carboxylic acid and improve peak shape.

Method Parameters:

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 pum).
» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: Acetonitrile.

e Gradient: 10% B to 90% B over 20 minutes.

e Detection: UV at 254 nm (aromatic) and 300 nm (conjugated system).

e Retention Time Logic: The target acid (polar) will elute earlier than the cyclized
benzoxazinone impurity (non-polar).

Thermal Analysis (DSCITGA)
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Warning: Melting point determination is not a reliable identity test for this compound due to
thermal reactivity.

» Behavior: The compound typically exhibits an endotherm (melting) followed immediately or
overlapped by an exotherm (cyclodehydration).

 Literature MP: Often reported as the MP of the cyclized product (~122-125°C) if the heating
rate is slow.

e Protocol: Use Differential Scanning Calorimetry (DSC) with a sealed pan to observe the
dehydration event.

Functional Application: Benzoxazinone Formation

The primary utility of 2-benzamido-4-methoxybenzoic acid is its conversion to 7-methoxy-2-
phenyl-4H-3,1-benzoxazin-4-one. This is achieved via dehydrating agents.

Cyclization Protocol:
o Reagents: Acetic Anhydride (reflux) or Cyanuric Chloride/Pyridine (room temp).

o Mechanism: Activation of the carboxylic acid followed by nucleophilic attack of the amide
oxygen.

» Validation: Disappearance of the broad -COOH peak in NMR and shift of IR carbonyl to
~1760 cm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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